Cas no 1402004-07-2 (Methyl 6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate)

• Product Name: Methyl 6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
• CAS No: 1402004-07-2
• MF: C₁₄H₂₀BNO₅
• MW: 293.123304367065
• MDL: MFCD18727244
• CID: 1092385
• PubChem ID: 68380502
• Update Time: 2025-04-20

Methyl 6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
• methyl 6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
• CS-0054481
• Methyl6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
• SCHEMBL12805057
• 6-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylic acid methyl ester
• 1402004-07-2
• CGC00407
• SB16029
• HWEDYJBLHYBUQV-UHFFFAOYSA-N
• P12435
• BS-42738
• (2-METHOXY-6-(METHOXYCARBONYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• DB-197260
• 2-Pyridinecarboxylic acid, 6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

• MDL： MFCD18727244
• Inchi： 1S/C14H20BNO5/c1-13(2)14(3,4)21-15(20-13)9-7-8-10(12(17)19-6)16-11(9)18-5/h7-8H,1-6H3
• InChI Key： HWEDYJBLHYBUQV-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C(=O)OC)N=C2OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.1434529g/mol
• Monoisotopic Mass: 293.1434529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų